Cas no 117233-19-9 (Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]-)
117233-19-9 structure
Product Name:Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]-
CAS No:117233-19-9
MF:C22H22O7
MW:398.405887126923
CID:147200
PubChem ID:147205
Update Time:2025-04-19
Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]-
- 1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-[1,3]dioxolo[4,5-g]chromen-7-yl]ethanone
- 1-(6-Methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo(4,5-g)(1)benzopyran-7-yl)ethanone
- Ethanone, 1-(6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo(4,5-g)(1)benzopyran-7-yl)-
- DTXSID90922343
- 1-[6-Methyl-8-(3,4,5-trimethoxyphenyl)-2H,8H-[1,3]dioxolo[4,5-g][1]benzopyran-7-yl]ethan-1-one
- NSC381591
- 117233-19-9
- NSC-381591
-
- Inchi: 1S/C22H22O7/c1-11(23)20-12(2)29-15-9-17-16(27-10-28-17)8-14(15)21(20)13-6-18(24-3)22(26-5)19(7-13)25-4/h6-9,21H,10H2,1-5H3
- InChI Key: BNPBTCRKVWFLHV-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=O)C(C2C=C(C(=C(C=2)OC)OC)OC)C2C=C3C(=CC1=2)OCO3
Computed Properties
- Exact Mass: 398.13656
- Monoisotopic Mass: 398.136553
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.4
- XLogP3: 3.3
Experimental Properties
- Density: 1.264
- Boiling Point: 502.1°C at 760 mmHg
- Flash Point: 218.3°C
- Refractive Index: 1.575
- PSA: 72.45
Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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